Cas no 2137550-99-1 (1H-Imidazole-4-carboxylic acid, 5-cyclohexyl-2-formyl-1-methyl-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 5-cyclohexyl-2-formyl-1-methyl-
• CAS No: 2137550-99-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5256646
• Update Time: 2023-08-25

1H-Imidazole-4-carboxylic acid, 5-cyclohexyl-2-formyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-2-formyl-1-methyl-1H-imidazole-4-carboxylic acid
• 5-Cyclohexyl-2-formyl-1-methylimidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 5-cyclohexyl-2-formyl-1-methyl-

• Inchi： 1S/C12H16N2O3/c1-14-9(7-15)13-10(12(16)17)11(14)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,16,17)
• InChI Key： QHQXCJRTGOYOMI-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCCCC2)N(C)C(C=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2